Cas no 726185-68-8 (Methyl 2-(piperazin-1-yl)thiazole-5-carboxylate)

Methyl 2-(piperazin-1-yl)thiazole-5-carboxylate structure
726185-68-8 structure
Product Name:Methyl 2-(piperazin-1-yl)thiazole-5-carboxylate
CAS No:726185-68-8
MF:C9H13N3O2S
MW:227.283420324326
CID:92996
PubChem ID:22831866
Update Time:2025-04-18

Methyl 2-(piperazin-1-yl)thiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 2-(piperazin-1-yl)thiazole-5-carboxylate
    • 5-Thiazolecarboxylic acid, 2-(1-piperazinyl)-, methyl ester
    • methyl 2-piperazin-1-yl-1,3-thiazole-5-carboxylate
    • 2-PIPERAZIN-1-YL-THIAZOLE-5-CARBOXYLIC ACID METHYL ESTER
    • NWHPWSRLTNLURY-UHFFFAOYSA-N
    • SCHEMBL4092990
    • A848207
    • Methyl 2-(1-piperazinyl)-thiazole-5-carboxylate
    • EN300-1071631
    • methyl 2-(piperazin-1-yl)-1,3-thiazole-5-carboxylate
    • BEB18568
    • CS-0301995
    • 726185-68-8
    • Methyl2-(piperazin-1-yl)thiazole-5-carboxylate
    • DTXSID90628530
    • G73065
    • Inchi： 1S/C9H13N3O2S/c1-14-8(13)7-6-11-9(15-7)12-4-2-10-3-5-12/h6,10H,2-5H2,1H3
    • InChI Key： NWHPWSRLTNLURY-UHFFFAOYSA-N
    • SMILES： S1C(C(=O)OC)=CN=C1N1CCNCC1

Computed Properties

  • Exact Mass: 227.07300
  • Monoisotopic Mass: 227.07284784g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 233
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 82.7Ų

Experimental Properties

  • Density: 1.3±0.1 g/cm3
  • Boiling Point: 366.9±52.0 °C at 760 mmHg
  • Flash Point: 175.7±30.7 °C
  • Refractive Index: 1.564
  • PSA: 82.70000
  • LogP: 0.73310
  • Vapor Pressure: 0.0±0.8 mmHg at 25°C

Methyl 2-(piperazin-1-yl)thiazole-5-carboxylate Security Information

Methyl 2-(piperazin-1-yl)thiazole-5-carboxylate Customs Data

  • HS CODE：2934100090
  • Customs Data：

    China Customs Code:

    2934100090

    Overview:

    2934100090. Compounds that structurally contain a non fused thiazole ring(Whether hydrogenated or not). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934100090 other compounds containing an unfused thiazole ring (whether or not hydrogenated) in the structure VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%

Methyl 2-(piperazin-1-yl)thiazole-5-carboxylate Pricemore >>

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